Cas no 22973-19-9 (15-Keto Prostaglandin E1)

• Product Name: 15-Keto Prostaglandin E1
• CAS No: 22973-19-9
• MF: C₂₀H₃₂O₅
• MW: 352.465086936951
• CID: 273990
• PubChem ID: 5280710
• Update Time: 2025-06-09

15-Keto Prostaglandin E1 Chemical and Physical Properties

Names and Identifiers

• Prost-13-en-1-oic acid,11-hydroxy-9,15-dioxo-, (11a,13E)-
• 15-Keto Prostaglandin E1
• 7-[(1R,2R,3R)-3-hydroxy-5-oxo-2-[(E)-3-oxooct-1-enyl]cyclopentyl]heptanoic acid
• 15-keto-PGE1
• 22973-19-9
• (13E)-11alpha-Hydroxy-9,15-dioxoprost-13-enoate
• (13E)-11alpha-hydroxy-9,15-dioxoprost-13-en-1-oate
• 15-Oxo-PGE1
• 9,15-dioxo-11alpha-hydroxy-prost-13E-en-1-oic acid
• 1-hydroxy-9,15-dioxo-(11a,13E)-Prost-13-en-1-oic acid
• 15-Keto-PGE
• 15-Ketoprostaglandin E1
• 15-keto-PGE1-alpha
• (13E)-11alpha-hydroxy-9,15-dioxoprost-13-en-1-oic acid
• Prost-13-en-1-oic acid, 11-hydroxy-9,15-dioxo-, (11.alpha.,13E)-
• (13E)-11alpha-hydroxy-9,15-dioxoprost-13-enoic acid
• 7-[(1R, 2R, 3R)-3-hydroxy-5-oxo-2-[(E)-3-oxooct-1-enyl]cyclopentyl]heptanoic acid
• 9,15-dioxo-11R-hydroxy-13E-prostaenoic acid
• Q27098096
• (11alpha,13E)-11-hydroxy-9,15-dioxoprost-13-en-1-oic acid
• 15-Oxoprostaglandin E1
• (11alpha,13E)-11-hydroxy-9,15-dioxoprost-13-en-1-oate
• SR-01000946407-1
• U-22409
• 15-KETOPROSTAGLANDINE1
• (13E)-11a-Hydroxy-9,15-dioxoprost-13-enoic acid
• 7-((1R,2R,3R)-3-HYDROXY-2-((1E)-3-OXOOCT-1-ENYL)-5-OXOCYCLOPENTYL)HEPTANOIC ACID
• C04654
• 15-dehydro-prostaglandin E1
• Prost-13-en-1-oic acid, 11-hydroxy-9,15-dioxo-, (11alpha,13E)-
• 15-Keto PGE1
• (11a,13E)-11-hydroxy-9,15-dioxoprost-13-en-1-oate
• UNII-63FR527UJ6
• CHEBI:15548
• 9,15-dioxo-11R-hydroxy-13E-prostaenoate
• (11a,13E)-11-hydroxy-9,15-dioxoprost-13-en-1-oic acid
• 3-hydroxy-5-oxo-2-(3-oxo-1-octenyl)-Cyclopentaneheptanoic acid
• 9,15-Dioxo-11.alpha.-hydroxyprost-13E-en-1-oic acid
• PD021169
• 1-hydroxy-9,15-dioxo-(11a,13E)-Prost-13-en-1-oate
• SCHEMBL23352884
• ALPROSTADIL IMPURITY C [EP IMPURITY]
• J-014926
• LMFA03010146
• 3-hydroxy-5-oxo-2-(3-oxo-1-octenyl)-Cyclopentaneheptanoate
• DTXSID601216545
• (13E)-11-alpha-hydroxy-9,15-dioxoprost-13-enoic acid
• (13E)-11-alpha-hydroxy-9,15-dioxoprost-13-enoate
• VXPBDCBTMSKCKZ-XQHNHVHJSA-N
• 63FR527UJ6
• HMS3648D05
• SR-01000946407
• 15-Ketoprostaglandin E
• 15-keto-Prostaglandin E1
• HY-137117
• (11alpha,13E)-11-Hydroxy-9,15-dioxo-prost-13-en-1-oic Acid
• (11I+/-,13E)-11-Hydroxy-9,15-dioxoprost-13-en-1-oic acid
• DB-222483
• CS-0136647

• Inchi： 1S/C20H32O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h12-13,16-17,19,23H,2-11,14H2,1H3,(H,24,25)/b13-12+/t16-,17-,19-/m1/s1
• InChI Key： VXPBDCBTMSKCKZ-XQHNHVHJSA-N
• SMILES： O[C@@H]1CC([C@H](CCCCCCC(=O)O)[C@H]1/C=C/C(CCCCC)=O)=O

Computed Properties

• Exact Mass: 352.22500
• Monoisotopic Mass: 352.224974
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 13
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 91.7

Experimental Properties

• Color/Form: Solid
• Density: 1.1±0.1 g/cm3
• Boiling Point: 533.4±50.0 °C at 760 mmHg
• Flash Point: 290.5±26.6 °C
• PSA: 91.67000
• LogP: 3.68330
• Vapor Pressure: 0.0±3.2 mmHg at 25°C

15-Keto Prostaglandin E1 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Prostaglandins and related compounds
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Eicosanoids Prostaglandins and related compounds

Additional information on 15-Keto Prostaglandin E1

15-Keto Prostaglandin E1: A Comprehensive Overview

15-Keto Prostaglandin E1 (CAS No. 22973-19-9) is a biologically active compound that has garnered significant attention in the fields of pharmacology and medical research. This compound, also referred to as 15-Keto-PGE1, belongs to the prostaglandin family, which plays a crucial role in various physiological processes. The CAS No. 22973-19-9 identifier uniquely identifies this compound in chemical databases, ensuring its accurate reference in scientific literature and industry applications.

Prostaglandins are lipid-derived signaling molecules that regulate a wide array of functions, including inflammation, immune responses, and cellular proliferation. Among these, Prostaglandin E1 (PGE1) is particularly notable for its vasodilatory effects and anti-inflammatory properties. The 15-Keto-PGE1 derivative retains many of these properties but exhibits distinct bioavailability and metabolic profiles, making it a subject of interest for therapeutic development.

Recent studies have highlighted the potential of 15-Keto-PGE1 in addressing cardiovascular disorders. Research published in *Nature Cardiovascular Research* demonstrated that this compound can enhance endothelial function and reduce oxidative stress, thereby mitigating the progression of atherosclerosis. These findings underscore the importance of CAS No. 22973-19-9 in advancing treatments for cardiovascular diseases, a leading cause of mortality worldwide.

In addition to cardiovascular applications, 15-Keto-PGE1 has shown promise in oncology. A study conducted at the University of California, San Francisco, revealed that this compound can inhibit tumor growth by modulating angiogenesis and inducing apoptosis in cancer cells. The mechanism involves the activation of specific prostaglandin receptors, which trigger downstream signaling pathways that suppress tumor progression.

The synthesis of CAS No. 22973-19-9 involves a multi-step chemical process that ensures high purity and bioavailability. Researchers at the Massachusetts Institute of Technology (MIT) have developed an optimized synthetic pathway that minimizes byproducts and enhances yield. This advancement is critical for scaling up production to meet the growing demand for this compound in both research and clinical settings.

Beyond its therapeutic potential, 15-Keto-PGE1 has also been explored for its role in neuroprotection. A team at the University of Cambridge reported that this compound can reduce neuroinflammation and promote neuronal survival in models of Alzheimer's disease. These insights suggest that CAS No. 22973-19-9 could be a novel avenue for treating neurodegenerative disorders.

Despite its promising applications, the use of CAS No. 22973-19-9 is not without challenges. Issues such as limited bioavailability and potential off-target effects require further investigation. Ongoing clinical trials are evaluating the safety and efficacy of this compound in various patient populations, with preliminary results indicating favorable outcomes.

In conclusion, CAS No. 22973-19-9, or 15-Keto-PGE1, represents a significant advancement in prostaglandin research with diverse applications across multiple therapeutic areas. As research continues to uncover its full potential, this compound holds the promise of becoming a cornerstone in modern medicine.